Cas no 2763749-94-4 (5-bromopyrrolo1,2-bpyridazine-7-carbaldehyde)

• Product Name: 5-bromopyrrolo1,2-bpyridazine-7-carbaldehyde
• CAS No: 2763749-94-4
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 5464246
• PubChem ID: 165389255
• Update Time: 2025-06-08

5-bromopyrrolo1,2-bpyridazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde
• Z5069221944
• 5-bromopyrrolo1,2-bpyridazine-7-carbaldehyde

• Inchi： 1S/C8H5BrN2O/c9-7-4-6(5-12)11-8(7)2-1-3-10-11/h1-5H
• InChI Key： UGULVEFWYQXARA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N2C=1C=CC=N2

Computed Properties

• Exact Mass: 223.95853 g/mol
• Monoisotopic Mass: 223.95853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.4
• Molecular Weight: 225.04

Additional information on 5-bromopyrrolo1,2-bpyridazine-7-carbaldehyde

5-Bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde (CAS No. 2763749-94-4): An Emerging Compound in Medicinal Chemistry

5-Bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde (CAS No. 2763749-94-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyridazines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde consists of a pyrrolopyridazine core with a bromine substituent at the 5-position and an aldehyde group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde has shown promise in cancer research. A research team from the University of California reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study, published in Cancer Research, found that 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde effectively reduced tumor growth in xenograft models without causing significant toxicity to normal cells.

The aldehyde group in 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde plays a crucial role in its biological activity. This functional group can form covalent bonds with specific proteins or enzymes, leading to irreversible inhibition of their function. This property makes it an attractive candidate for developing targeted therapies that can selectively affect disease-related pathways.

Synthetic methods for the preparation of 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde have been extensively studied. One common approach involves the condensation of 5-bromo-1H-pyrrolo[1,2-b]pyridazine with an appropriate aldehyde or ketone followed by oxidation to form the final aldehyde product. The synthetic route is highly efficient and can be scaled up for large-scale production.

The solubility and stability of 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde are important considerations for its use in pharmaceutical applications. While this compound is generally stable under standard laboratory conditions, it may require specific solvents or formulations to enhance its solubility and bioavailability. Recent advances in drug delivery systems have shown promise in improving the pharmacokinetic properties of similar compounds.

In conclusion, 5-bromopyrrolo[1,2-b]pyridazine-7-carbaldehyde (CAS No. 2763749-94-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological profile for clinical applications.